Cas no 39137-31-0 (2,4-Thiazolidinedione, 3-heptyl-)

2,4-Thiazolidinedione, 3-heptyl- structure
39137-31-0 structure
Product Name:2,4-Thiazolidinedione, 3-heptyl-
CAS No:39137-31-0
MF:C10H17NO2S
MW:215.312481641769
CID:1497687
Update Time:2024-08-23

2,4-Thiazolidinedione, 3-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione, 3-heptyl-
    • Inchi: 1S/C10H17NO2S/c1-2-3-4-5-6-7-11-9(12)8-14-10(11)13/h2-8H2,1H3
    • InChI Key: NCDQVBCOPSIZQV-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(CCCCCCC)C1=O

Computed Properties

  • Exact Mass: 215.09811

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 303.7±25.0 °C(Predicted)
  • PSA: 37.38
  • pka: -2.26±0.20(Predicted)
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